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Compound of Interest

Compound Name: Veratraldehyde-d3

Cat. No.: B568796

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and common applications of Veratraldehyde-d3. As the deuterated analog of veratraldehyde,
this compound is of particular interest in mass spectrometry-based quantitative analysis, where
it serves as an invaluable internal standard. Due to the limited availability of specific
experimental data for the deuterated form, this guide presents the well-established data for the
non-deuterated veratraldehyde as a reference, alongside the specific properties of
Veratraldehyde-d3 where available.

Chemical Structure and Isotopic Labeling

Veratraldehyde-d3 is an isotopically labeled form of veratraldehyde (3,4-
dimethoxybenzaldehyde). The core structure consists of a benzaldehyde molecule substituted
with two methoxy groups at the 3 and 4 positions.[1] In Veratraldehyde-d3, three hydrogen
atoms on one of the methoxy groups are replaced with deuterium atoms. This isotopic
substitution is crucial for its application as an internal standard, as it results in a compound that
is chemically identical to the analyte but has a different mass-to-charge ratio (m/z) in mass
spectrometry.

The molecular formula for Veratraldehyde-d3 is CoH7D303.[2]

Physicochemical Properties
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The physical and chemical properties of Veratraldehyde-d3 are expected to be very similar to
those of the unlabeled Veratraldehyde, with the primary difference being its molecular weight.

Table 1: Physical and Chemical Properties of Veratraldehyde and Veratraldehyde-d3

Property Veratraldehyde Veratraldehyde-d3 Source

Molecular Formula CoH1003 CoH7D30s3 [31141[5]
) 169.20 g/mol

Molecular Weight 166.17 g/mol [31[41[6]

(Calculated)

White to pale yellow ) )
White to off-white
Appearance or peach-colored ]
) ] solid (Expected)
crystalline solid.[7]

Not specified, but
] ] expected to be very
Melting Point 40-43 °C o [4][5]
similar to

Veratraldehyde.

Not specified, but
. . expected to be very
Boiling Point 281 °C . [4][5][6]
similar to

Veratraldehyde.

Sparingly soluble in
, Expected to have
N water; soluble in o -
Solubility similar solubility to
ethanol and other
_ Veratraldehyde.
organic solvents.[5]

CAS Number 120-14-9 Not specified [41617]

Spectroscopic Data

While specific spectra for Veratraldehyde-d3 are not readily available in public databases, the
key difference in its mass spectrum compared to Veratraldehyde will be a shift in the molecular
ion peak and relevant fragment ions by +3 m/z units. The *H NMR spectrum would show a
reduced integration for the methoxy protons corresponding to the deuterated group.
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Table 2: Spectroscopic Data for Veratraldehyde

Spectrum Type Data Availability
1H NMR Spectra are available.[8]
13C NMR Data is available.

Electron ionization (El) mass spectra are
Mass Spectrum _
available.[9]

IR Spectrum Spectra are available.[10]

Experimental Protocols
Synthesis of Veratraldehyde

A common method for the synthesis of veratraldehyde is the methylation of vanillin.[11] This
process provides a foundational understanding of how its deuterated analog might be
synthesized, likely by using a deuterated methylating agent.

Reactants:
 Vanillin (3-methoxy-4-hydroxybenzaldehyde)

» Dimethyl sulfate (or a deuterated equivalent like dimethyl-d6 sulfate for synthesis of a
deuterated analog)

e Sodium hydroxide solution
Procedure:

o A mixture of vanillin and boiling water is prepared in a three-necked flask and heated on a
steam bath.

e A heated solution of sodium hydroxide is added to the hot vanillin mixture.

o The flask is fitted with a reflux condenser, a mechanical stirrer, and a separatory funnel.
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e Heating is continued while dimethyl sulfate is added dropwise. The temperature is
maintained to ensure a steady reaction.

e The reaction mixture is kept alkaline by the periodic addition of the sodium hydroxide
solution.

 After the reaction is complete, the mixture is cooled, and the resulting veratraldehyde
crystallizes.

e The product is then isolated by filtration, washed, and can be further purified by distillation
under reduced pressure.

Use of Veratraldehyde-d3 as an Internal Standard in
Quantitative Analysis

Veratraldehyde-d3 is ideally suited for use as an internal standard in quantitative analytical
methods, such as liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-
mass spectrometry (GC-MS).[12] The co-elution of the deuterated standard with the non-
labeled analyte allows for accurate quantification by correcting for variations in sample
preparation, injection volume, and ionization efficiency.

Methodology:

Preparation of Standard Solutions: A known concentration of Veratraldehyde-d3 is spiked
into all calibration standards, quality control samples, and unknown samples.

o Sample Preparation: The samples undergo extraction (e.g., liquid-liquid extraction or solid-
phase extraction) to isolate the analyte and the internal standard.

» Chromatographic Separation: The extracted samples are injected into an LC or GC system,
where veratraldehyde and Veratraldehyde-d3 are separated from other matrix components
but elute at the same retention time.

o Mass Spectrometric Detection: The mass spectrometer is set to monitor the specific m/z
transitions for both the analyte (veratraldehyde) and the internal standard (Veratraldehyde-
d3).
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o Quantification: A calibration curve is generated by plotting the ratio of the analyte peak area
to the internal standard peak area against the analyte concentration. The concentration of
the analyte in unknown samples is then determined from this curve.

Mandatory Visualization

Below is a diagram illustrating the logical workflow for using Veratraldehyde-d3 as an internal
standard in a typical quantitative analysis.
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Workflow for Quantitative Analysis using Veratraldehyde-d3 as an Internal Standard
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Caption: Workflow for using Veratraldehyde-d3 as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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